Cas no 415719-09-4 (Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3))

• Product Name: Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
• CAS No: 415719-09-4
• MF: C₈H₂₀N₄O₈
• MW: 300.266402244568
• CID: 333313
• PubChem ID: 44147333
• Update Time: 2025-04-19

Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Aspartic acid,N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
• triazanium,2-[(1-carboxy-2-carboxylatoethyl)amino]butanedioate
• Aspartic acid, N-(1,2-dicarboxyethyl)-, triammonium salt
• Aspartic acid, N-(1,2-dicarboxyethyl)-, ammonium salt (1:3)
• 415719-09-4
• DTXSID40890482

• Inchi： 1S/C8H11NO8.3H3N/c10-5(11)1-3(7(14)15)9-4(8(16)17)2-6(12)13;;;/h3-4,9H,1-2H2,(H,10,11)(H,12,13)(H,14,15)(H,16,17);3*1H3
• InChI Key： UVHKAZCMMQAJAD-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)[O-])NC(C(=O)[O-])CC(=O)[O-])=O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 300.128
• Monoisotopic Mass: 300.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173A^2